Cas no 1862105-38-1 (CID 131120844)

• Product Name: CID 131120844
• CAS No: 1862105-38-1
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 5274782
• Update Time: 2025-10-29

CID 131120844 Chemical and Physical Properties

Names and Identifiers

• CID 131120844
• Oxirane, 2-[(1-fluoro-2-naphthalenyl)methyl]-

• Inchi： 1S/C13H11FO/c14-13-10(7-11-8-15-11)6-5-9-3-1-2-4-12(9)13/h1-6,11H,7-8H2
• InChI Key： PDVOUQKUCTZLFY-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=C2C(=C1F)C=CC=C2

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 322.5±15.0 °C(Predicted)

Additional information on CID 131120844

Recent Advances in Chemical Biology and Medicine: Insights on 1862105-38-1 and CID 131120844

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development of novel compounds and therapeutic agents. Among these, the compound with the CAS number 1862105-38-1 and the product CID 131120844 have garnered attention due to their potential applications in drug discovery and disease treatment. This research briefing aims to provide an in-depth analysis of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and therapeutic potential.

The compound 1862105-38-1, a small molecule with a unique chemical structure, has been the subject of several recent studies. Researchers have explored its role as a modulator of specific biological pathways, particularly in the context of cancer and inflammatory diseases. Preliminary data suggest that this compound exhibits high selectivity and potency, making it a promising candidate for further drug development. Its mechanism of action appears to involve the inhibition of key enzymes or receptors, although detailed studies are still ongoing to elucidate its full pharmacological profile.

CID 131120844, another compound of interest, has been identified in high-throughput screening campaigns as a potential lead molecule for various therapeutic applications. Recent publications highlight its efficacy in modulating cellular processes such as apoptosis and autophagy, which are critical in the treatment of neurodegenerative diseases and certain types of cancer. The compound's ability to cross the blood-brain barrier has also been noted, enhancing its potential as a central nervous system (CNS) drug candidate. Structural-activity relationship (SAR) studies are currently being conducted to optimize its pharmacokinetic and pharmacodynamic properties.

One of the key challenges in the development of these compounds is their synthesis and scalability. Recent advancements in synthetic chemistry have enabled more efficient production of 1862105-38-1 and CID 131120844, addressing previous limitations related to yield and purity. Additionally, computational modeling and molecular docking studies have provided valuable insights into their binding modes and interactions with biological targets, facilitating the design of more effective derivatives.

In terms of clinical relevance, early-stage preclinical studies have demonstrated the safety and efficacy of these compounds in animal models. For instance, 1862105-38-1 has shown promising results in reducing tumor growth in xenograft models, while CID 131120844 has exhibited neuroprotective effects in models of Parkinson's disease. These findings underscore the therapeutic potential of these molecules and justify further investigation in clinical trials.

Looking ahead, the integration of multi-omics approaches, such as genomics, proteomics, and metabolomics, is expected to provide a more comprehensive understanding of the biological effects of 1862105-38-1 and CID 131120844. Collaborative efforts between academia and industry will be crucial in accelerating their translation from bench to bedside. Moreover, the development of combination therapies involving these compounds could offer synergistic benefits, particularly in complex diseases like cancer and neurodegenerative disorders.

In conclusion, the compounds 1862105-38-1 and CID 131120844 represent exciting avenues for research and development in the chemical biology and pharmaceutical fields. Their unique properties and promising preclinical data highlight their potential as next-generation therapeutics. Continued investment in research and collaboration will be essential to fully realize their clinical benefits and address unmet medical needs.